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Compound of Interest

Compound Name: R(+)-6-Bromo-APB hydrobromide

Cat. No.: B1678724 Get Quote

Application Notes and Protocols: R(+)-6-Bromo-APB
hydrobromide
Disclaimer: R(+)-6-Bromo-APB hydrobromide is a research chemical. Its pharmacological

and toxicological properties have not been fully elucidated. The information provided herein is

compiled from supplier data, information on structurally related compounds, and general

principles for handling potent psychoactive substances. All handling and experimentation with

this compound should be conducted by trained professionals in a properly equipped laboratory

setting, following a thorough risk assessment.

Compound Identification and Properties
R(+)-6-Bromo-APB hydrobromide is the R-(+) enantiomer of a substituted benzazepine

derivative. It is primarily recognized for its activity as a dopamine receptor agonist.
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Property Data Reference

Synonym(s)

R(+)-6-Bromo-7,8-dihydroxy-3-

allyl-1-phenyl-2,3,4,5-

tetrahydro-1H-3-benzazepine

hydrobromide

IUPAC Name

(5R)-9-bromo-5-phenyl-3-prop-

2-enyl-1,2,4,5-tetrahydro-3-

benzazepine-7,8-

diol;hydrobromide

[1]

CAS Number 139689-19-3 [1][2]

Molecular Formula C₁₉H₂₀BrNO₂ · HBr

Molecular Weight 455.18 g/mol [2][3]

Appearance Off-white solid

Solubility Soluble in DMSO and ethanol [3][4]

Storage Conditions

Store in a dry, dark place.

Short term (days to weeks) at

0-4°C; long term (months to

years) at -20°C.

Photosensitive.

[3]

Safety and Handling Precautions
Due to the limited research history, comprehensive safety and hazard information for R(+)-6-
Bromo-APB hydrobromide is scarce.[3] Therefore, it must be handled as a potentially

hazardous substance, adopting principles used for highly potent active pharmaceutical

ingredients (HPAPIs).

Personal Protective Equipment (PPE)
A minimum level of PPE for handling the solid compound or its solutions includes:

Gloves: Nitrile gloves (double-gloving is recommended).
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Eye Protection: Chemical safety goggles or a face shield.

Respiratory Protection: For handling the powder outside of a containment system, a NIOSH-

approved respirator (e.g., N95) is required. For higher-risk activities, a powered air-purifying

respirator (PAPR) is recommended.[5]

Lab Coat: A dedicated lab coat should be used. For potent compounds, disposable gowns

(e.g., Tyvek) are preferable.[6]

Engineering Controls
All weighing and preparation of stock solutions from the solid compound must be performed

in a certified chemical fume hood, a glove box, or a containment isolator.[5][7]

Facilities handling potent compounds should operate under negative pressure to prevent the

escape of airborne particles.[7][8]

General Handling Protocol
Risk Assessment: Before any new procedure, perform a thorough risk assessment covering

potential exposure, necessary containment, and emergency procedures.

Designated Area: Designate a specific area within the laboratory for handling R(+)-6-Bromo-
APB hydrobromide.

Weighing and Solubilization:

Perform in a containment system (e.g., fume hood or glove box).

Use anti-static weigh boats or weighing paper.

Handle the powder carefully to avoid generating dust.

Clean spatulas and surfaces immediately after use with an appropriate solvent (e.g., 70%

ethanol) to decontaminate.

Storage: Store the compound in a clearly labeled, sealed container in a secure, ventilated

cabinet away from incompatible materials.[3]
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Spill Management:

Evacuate the area.

Wear appropriate PPE before re-entering.

For solid spills, gently cover with an absorbent material to avoid raising dust, then collect

into a sealed container for disposal.

For liquid spills, absorb with a spill pillow or other inert absorbent material and place in a

sealed container.

Decontaminate the area thoroughly.

Waste Disposal: All waste (used PPE, disposable labware, excess solutions) must be

collected in a sealed, clearly labeled hazardous waste container and disposed of according

to institutional and local regulations for chemical waste.
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Caption: Workflow for Safe Handling of Potent Research Chemicals.
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Biological Activity and Mechanism of Action
R(+)-6-Bromo-APB hydrobromide is a selective dopamine D₁ receptor full agonist.[9][10] The

D₁ receptor is a G-protein coupled receptor (GPCR) that, upon activation, couples to the Gαs

protein. This initiates a signaling cascade that increases intracellular levels of cyclic AMP

(cAMP), a critical second messenger.

Beyond its primary action at D₁ receptors, some research suggests it may also interact with

serotonin and norepinephrine pathways, potentially acting as a monoamine releasing agent.[3]

Additionally, it has been observed to increase the expression of µ-opioid receptor (MOR)

mRNA in the nucleus accumbens, indicating a potential influence on reward and pain

modulation pathways.[11][12]
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Caption: Simplified Dopamine D1 Receptor Signaling Pathway.

Quantitative Pharmacological Data
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No specific receptor binding affinities (e.g., Kᵢ) or functional potencies (e.g., EC₅₀) for R(+)-6-
Bromo-APB hydrobromide are available in the public, peer-reviewed literature. However,

data is available for the structurally related, non-brominated compound 6-APB, which acts as a

monoamine releaser and 5-HT₂ receptor agonist. This data is provided for context but should

not be considered representative of R(+)-6-Bromo-APB hydrobromide's activity.

Table 2: Pharmacological Data for Structurally Related Compound 6-APB

Target Action Value (nM) Reference

Serotonin
Transporter (SERT)

Monoamine
Release EC₅₀

36 [13]

Norepinephrine

Transporter (NET)

Monoamine Release

EC₅₀
14 [13]

Dopamine Transporter

(DAT)

Monoamine Release

EC₅₀
10 [13]

Serotonin 5-HT₂ₑ

Receptor
Agonist Kᵢ 3.7 [13]

Serotonin 5-HT₂ₑ

Receptor
Agonist EC₅₀ 140 [13]

α₂C-Adrenergic

Receptor
Binding Kᵢ 45 [13]

| Serotonin 5-HT₂C Receptor | Binding Kᵢ | 270 |[13] |

Note: The potent agonism of 6-APB at the 5-HT₂ₑ receptor suggests a potential for

cardiotoxicity with long-term use, a risk that should be considered for related compounds until

proven otherwise.[13]

Experimental Protocols
No validated experimental protocols for R(+)-6-Bromo-APB hydrobromide have been

published. The following is a generalized template for an in vitro competitive radioligand binding
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assay to determine the affinity of the compound for a target receptor (e.g., Dopamine D₁). This

is a template and must be optimized for the specific receptor and laboratory conditions.

Template Protocol: In Vitro Radioligand Binding Assay
Objective: To determine the binding affinity (Kᵢ) of R(+)-6-Bromo-APB hydrobromide at a

target receptor expressed in cell membranes.

Materials:

R(+)-6-Bromo-APB hydrobromide

Cell membranes expressing the target receptor (e.g., HEK293-hD₁R)

Radioligand specific for the target (e.g., [³H]SCH23390 for D₁R)

Non-specific binding control (a high concentration of a known unlabeled ligand, e.g.,

Butaclamol)

Assay Buffer (e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, pH

7.4)

96-well microplates

Glass fiber filter mats (e.g., GF/B)

Scintillation fluid and microplate scintillation counter

Cell harvester

Procedure:

Compound Preparation: Prepare a 10 mM stock solution of R(+)-6-Bromo-APB
hydrobromide in DMSO. Perform serial dilutions in assay buffer to create a range of

concentrations (e.g., from 1 pM to 100 µM).

Assay Plate Setup: In a 96-well plate, add reagents in the following order:

Total Binding Wells: Assay buffer, radioligand, and cell membranes.
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Non-Specific Binding Wells: Non-specific control ligand, radioligand, and cell membranes.

Competition Wells: Dilutions of R(+)-6-Bromo-APB hydrobromide, radioligand, and cell

membranes.

Incubation: Incubate the plate at a specified temperature (e.g., room temperature or 37°C)

for a predetermined time (e.g., 60-120 minutes) to allow binding to reach equilibrium.

Harvesting: Rapidly terminate the binding reaction by filtering the contents of each well

through the glass fiber filter mat using a cell harvester. Wash the filters rapidly with ice-cold

assay buffer to remove unbound radioligand.

Counting: Allow the filter mats to dry. Place them in a scintillation counter bag or plate, add

scintillation fluid, and measure the radioactivity (in counts per minute, CPM) for each well.

Data Analysis:

Calculate specific binding: (Total Binding CPM) - (Non-Specific Binding CPM).

Plot the percentage of specific binding against the log concentration of R(+)-6-Bromo-
APB hydrobromide.

Fit the data to a one-site competition model using non-linear regression software (e.g.,

Prism) to determine the IC₅₀ value.

Calculate the Kᵢ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₐ), where [L]

is the concentration of the radioligand and Kₐ is its dissociation constant.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 13 Tech Support

https://www.benchchem.com/product/b1678724?utm_src=pdf-body
https://www.benchchem.com/product/b1678724?utm_src=pdf-body
https://www.benchchem.com/product/b1678724?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678724?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare Reagents:
- Test Compound Dilutions

- Radioligand
- Cell Membranes

- Buffers

Set Up 96-Well Plate
(Total, Non-Specific, Competition)

Incubate Plate
(e.g., 60 min at RT)

Harvest & Filter
(Separate Bound from Free)

Add Scintillation Fluid
& Count Radioactivity (CPM)

Data Analysis:
- Calculate Specific Binding

- Plot Competition Curve

Determine IC50 & Ki Values

Click to download full resolution via product page

Caption: General Workflow for a Radioligand Binding Assay.
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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